Cas no 1903132-51-3 (3-(3-methyloxetan-3-yl)butan-1-amine)

• Product Name: 3-(3-methyloxetan-3-yl)butan-1-amine
• CAS No: 1903132-51-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5858188
• PubChem ID: 117545914
• Update Time: 2025-06-15

3-(3-methyloxetan-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyloxetan-3-yl)butan-1-amine
• 1903132-51-3
• EN300-1814496

• Inchi： 1S/C8H17NO/c1-7(3-4-9)8(2)5-10-6-8/h7H,3-6,9H2,1-2H3
• InChI Key： VUARCJKYJPTKHT-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C(C)CCN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-methyloxetan-3-yl)butan-1-amine

Recent Advances in the Study of 3-(3-Methyloxetan-3-yl)butan-1-amine (CAS: 1903132-51-3): A Promising Compound in Chemical Biology and Pharmaceutical Research

3-(3-Methyloxetan-3-yl)butan-1-amine (CAS: 1903132-51-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane ring structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and anti-inflammatory therapies. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(3-methyloxetan-3-yl)butan-1-amine, highlighting its efficient production via a multi-step process involving oxetane ring formation and subsequent amine functionalization. The study emphasized the compound's stability and bioavailability, which are critical for its development as a drug candidate. Additionally, the research identified potential metabolites, offering a foundation for further pharmacokinetic studies.

In another groundbreaking study, researchers investigated the compound's interaction with neurotransmitter receptors, particularly those involved in GABAergic signaling. The results, published in ACS Chemical Neuroscience, demonstrated that 3-(3-methyloxetan-3-yl)butan-1-amine exhibits modulatory effects on GABA_A receptors, suggesting its potential as a novel anxiolytic or anticonvulsant agent. These findings open new avenues for targeting CNS disorders with fewer side effects compared to existing therapeutics.

Beyond CNS applications, recent preclinical studies have explored the anti-inflammatory properties of 3-(3-methyloxetan-3-yl)butan-1-amine. A 2024 paper in European Journal of Pharmacology reported that the compound significantly reduces pro-inflammatory cytokine levels in murine models, indicating its potential as an immunomodulatory agent. The study also highlighted the compound's low toxicity profile, further supporting its therapeutic viability.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural modifications to enhance its binding affinity and the development of targeted delivery systems. Overall, 3-(3-methyloxetan-3-yl)butan-1-amine represents a promising candidate in the pipeline of next-generation therapeutics, with ongoing studies poised to unlock its full potential.